Cas no 1251692-99-5 (2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol)

• Product Name: 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol
• CAS No: 1251692-99-5
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 5434478
• PubChem ID: 136011438
• Update Time: 2025-05-21

2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021674903
• F3222-5688
• 2-[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-5-ethyl-4-methyl-1H-pyrimidin-6-one
• 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol
• 1251692-99-5
• 2-(((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-5-ethyl-6-methylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 2-[[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-5-ethyl-6-methyl-

• Inchi： 1S/C18H20N4O4S/c1-5-11-10(2)19-18(21-17(11)23)27-9-14-20-16(22-26-14)12-7-6-8-13(24-3)15(12)25-4/h6-8H,5,9H2,1-4H3,(H,19,21,23)
• InChI Key： PABNUUYMDCOYPM-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=CC(OC)=C3OC)N=2)=NC(C)=C(CC)C(=O)N1

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.4±60.0 °C(Predicted)
• pka: 7.76±0.50(Predicted)

Additional information on 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol

Recent Advances in the Study of 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol (CAS: 1251692-99-5)

The compound 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol (CAS: 1251692-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole and pyrimidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfanyl and oxadiazole groups could enhance the compound's binding affinity to specific protein targets, thereby increasing its efficacy as a potential drug candidate.

In addition to its synthetic optimization, the biological activity of 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol has been investigated in various disease models. Preclinical studies have shown promising results in the context of neurodegenerative diseases, where the compound exhibited neuroprotective effects by modulating key signaling pathways involved in neuronal survival and inflammation.

Another area of interest is the compound's potential application in oncology. Preliminary data from in vitro and in vivo studies suggest that it may act as an inhibitor of specific kinases implicated in cancer cell proliferation and metastasis. These findings were further supported by a recent publication in Cancer Research (2024), which highlighted the compound's ability to induce apoptosis in certain cancer cell lines while sparing normal cells.

Despite these encouraging results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the potential of derivatives and analogs to overcome these limitations while retaining the desired pharmacological effects.

In conclusion, 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-ethyl-6-methylpyrimidin-4-ol represents a promising candidate for further development in medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications warrant continued investigation, with the ultimate goal of translating these findings into clinically relevant treatments.